Cas no 38952-51-1 (Propanoic acid,3-(octadecylthio)-, barium salt (2:1))
38952-51-1 structure
Product Name:Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
CAS No:38952-51-1
MF:C42H82BaO4S2
MW:852.555087566376
CID:307167
PubChem ID:170143
Update Time:2025-04-19
Propanoic acid,3-(octadecylthio)-, barium salt (2:1) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,3-(octadecylthio)-, barium salt (2:1)
- barium(2+),3-octadecylsulfanylpropanoate
- Barium 3-octadecylthiopropionate
- Barium 3-stearylthiopropionate
- Barium bis(3-(octadecylthio)propionate)
- barium bis[3-(octadecylsulfanyl)propanoate]
- Propanoic acid, 3-(octadecylthio)-, barium salt
- DTXSID00890847
- NS00058595
- EINECS 254-215-1
- Barium bis[3-(octadecylthio)propionate]
- 38952-51-1
- Propanoic acid, 3-(octadecylthio)-, barium salt (2:1)
-
- Inchi: 1S/2C21H42O2S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-24-20-18-21(22)23;/h2*2-20H2,1H3,(H,22,23);/q;;+2/p-2
- InChI Key: IBXOVGVKIOWOEQ-UHFFFAOYSA-L
- SMILES: [Ba+2].S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC.S(CCC(=O)[O-])CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 844.47186
- Monoisotopic Mass: 852.470700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 49
- Rotatable Bond Count: 38
- Complexity: 251
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 80.26
Propanoic acid,3-(octadecylthio)-, barium salt (2:1) Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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